Cas no 2361879-05-0 (N-(2-methoxyethyl)-N-{1-[3-(trifluoromethyl)phenyl]ethyl}oxirane-2-carboxamide)

• Product name: N-(2-methoxyethyl)-N-{1-[3-(trifluoromethyl)phenyl]ethyl}oxirane-2-carboxamide
• CAS No: 2361879-05-0
• MF: C₁₅H₁₈F₃NO₃
• MW: 317.303534984589
• CID: 5683412
• PubChem ID: 145899497

N-(2-methoxyethyl)-N-{1-[3-(trifluoromethyl)phenyl]ethyl}oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z3687617830
• EN300-26578893
• 2361879-05-0
• N-(2-methoxyethyl)-N-{1-[3-(trifluoromethyl)phenyl]ethyl}oxirane-2-carboxamide

• Inchi： 1S/C15H18F3NO3/c1-10(11-4-3-5-12(8-11)15(16,17)18)19(6-7-21-2)14(20)13-9-22-13/h3-5,8,10,13H,6-7,9H2,1-2H3
• InChI Key： HLBXPRBVYLJSJD-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(C)N(CCOC)C(C1CO1)=O)(F)F

Computed Properties

• Exact Mass: 317.12387792g/mol
• Monoisotopic Mass: 317.12387792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1Ų
• XLogP3: 2

Additional information on N-(2-methoxyethyl)-N-{1-[3-(trifluoromethyl)phenyl]ethyl}oxirane-2-carboxamide

N-(2-Methoxyethyl)-N-{1-[3-(Trifluoromethyl)Phenyl]Ethyl}Oxirane-2-Carboxamide: A Comprehensive Overview

The compound with CAS No 2361879-05-0, known as N-(2-methoxyethyl)-N-{1-[3-(trifluoromethyl)phenyl]ethyl}oxirane-2-carboxamide, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in modern chemical research.

N-(2-Methoxyethyl)-N-{1-[3-(trifluoromethyl)phenyl]ethyl}oxirane-2-carboxamide is characterized by its complex molecular structure, which includes an oxirane (epoxide) ring, a trifluoromethyl group, and a methoxy substituent. The presence of these functional groups endows the compound with distinct chemical properties, making it a valuable subject for both academic and industrial investigations.

Recent studies have highlighted the importance of oxirane derivatives in the development of advanced materials, particularly in the field of polymer science. The trifluoromethyl group in this compound contributes to its high thermal stability and chemical resistance, while the methoxy group enhances its solubility in polar solvents. These properties make it an ideal candidate for applications in high-performance polymers and coatings.

Moreover, the carboxamide group in the molecule plays a crucial role in intermolecular interactions, enabling the formation of hydrogen bonds. This characteristic is particularly advantageous in drug delivery systems and bio-based materials, where controlled release mechanisms are critical.

Recent research has also explored the potential of this compound in the synthesis of novel pharmaceutical agents. The combination of an epoxide ring and a trifluoromethyl group provides a unique platform for designing drugs with enhanced bioavailability and reduced toxicity. This has led to increased interest in N-(2-methoxyethyl)-N-{1-[3-(trifluoromethyl)phenyl]ethyl}oxirane-2-carboxamide as a precursor for drug development.

In addition to its pharmaceutical applications, this compound has shown promise in agricultural chemistry. Its ability to interact with biological systems at molecular levels makes it a potential candidate for developing eco-friendly pesticides and herbicides. Researchers are currently investigating its efficacy against various pests and weeds under controlled laboratory conditions.

The synthesis of N-(2-methoxyethyl)-N-{1-[3-(trifluoromethyl)phenyl]ethyl}oxirane-2-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the final product, making it more accessible for large-scale production.

From an environmental perspective, this compound demonstrates low toxicity to aquatic life, which aligns with current global efforts to develop sustainable chemical products. Its biodegradability under specific conditions further supports its use in green chemistry initiatives.

In conclusion, N-(2-methoxyethyl)-N-{1-[3-(trifluoromethyl)phenyl]ethyl}oxirane-2-carboxamide (CAS No 2361879-05-0) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in future innovations within the chemical sciences.